Cas no 2361584-72-5 ((1S,3R)-3-Acetyl-N-[4-fluoro-3-(prop-2-enoylamino)phenyl]-2,2-dimethylcyclobutane-1-carboxamide)

• Product Name: (1S,3R)-3-Acetyl-N-[4-fluoro-3-(prop-2-enoylamino)phenyl]-2,2-dimethylcyclobutane-1-carboxamide
• CAS No: 2361584-72-5
• MF: C₁₈H₂₁FN₂O₃
• MW: 332.369348287582
• CID: 5354979
• PubChem ID: 145896633
• Update Time: 2025-07-19

(1S,3R)-3-Acetyl-N-[4-fluoro-3-(prop-2-enoylamino)phenyl]-2,2-dimethylcyclobutane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z4616772491
• (1S,3R)-3-acetyl-N-[4-fluoro-3-(prop-2-enamido)phenyl]-2,2-dimethylcyclobutane-1-carboxamide
• (1S,3R)-3-Acetyl-N-[4-fluoro-3-(prop-2-enoylamino)phenyl]-2,2-dimethylcyclobutane-1-carboxamide

• Inchi： 1S/C18H21FN2O3/c1-5-16(23)21-15-8-11(6-7-14(15)19)20-17(24)13-9-12(10(2)22)18(13,3)4/h5-8,12-13H,1,9H2,2-4H3,(H,20,24)(H,21,23)/t12-,13+/m0/s1
• InChI Key： PEUYIHSOQWPGTO-QWHCGFSZSA-N
• SMILES： FC1C=CC(=CC=1NC(C=C)=O)NC([C@H]1C[C@@H](C(C)=O)C1(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 546
• XLogP3: 1.9
• Topological Polar Surface Area: 75.3

Additional information on (1S,3R)-3-Acetyl-N-[4-fluoro-3-(prop-2-enoylamino)phenyl]-2,2-dimethylcyclobutane-1-carboxamide

Introduction to (1S,3R)-3-Acetyl-N-[4-fluoro-3-(prop-2-enoylamino)phenyl]-2,2-dimethylcyclobutane-1-carboxamide (CAS No. 2361584-72-5)

Compound with the CAS number 2361584-72-5 and the product name (1S,3R)-3-Acetyl-N-[4-fluoro-3-(prop-2-enoylamino)phenyl]-2,2-dimethylcyclobutane-1-carboxamide represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex and highly specific molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

The molecular framework of this compound is a testament to the ingenuity of modern synthetic chemistry. The presence of multiple functional groups, including an acetyl group, a fluoro-substituted phenyl ring, and an amide linkage, contributes to its unique chemical properties. These features make it a versatile candidate for further exploration in medicinal chemistry. Specifically, the fluoro-substituted phenyl ring is known to enhance metabolic stability and binding affinity, while the amide linkage provides a scaffold for further derivatization and functionalization.

In recent years, there has been a surge in research focusing on the development of novel pharmacophores that can modulate biological pathways with high precision. The compound in question aligns well with this trend, as its structural motifs are reminiscent of molecules that have shown promise in preclinical studies. For instance, analogs containing fluoro-substituted aromatic rings have been extensively studied for their potential in treating neurological disorders and inflammatory conditions.

The stereochemistry of the compound, as indicated by the (1S,3R) configuration, is another critical aspect that contributes to its pharmacological profile. Chiral centers are often essential for the biological activity of a molecule, as they can influence how the compound interacts with biological targets at the molecular level. The precise stereochemical arrangement in this compound suggests that it may exhibit selective binding to specific receptors or enzymes, thereby minimizing off-target effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting expensive experimental trials. The structural features of this compound have been analyzed using various computational methods, which have suggested potential interactions with targets involved in cancer progression and immune modulation. These predictions are particularly exciting because they provide a rational basis for designing targeted therapies.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves intricate transformations that require careful optimization to ensure high yield and purity. Researchers have leveraged cutting-edge synthetic techniques, such as transition-metal-catalyzed reactions and asymmetric hydrogenation, to construct the complex framework efficiently. This synthetic strategy not only highlights the progress in synthetic methodology but also underscores the importance of interdisciplinary collaboration between organic chemists and biochemists.

In vitro studies have begun to uncover the potential therapeutic applications of this compound. Initial experiments have shown that it can modulate key signaling pathways associated with various diseases. For example, its ability to inhibit enzymes involved in inflammation has raised hopes for its use in developing anti-inflammatory drugs. Additionally, preliminary data suggest that it may exhibit neuroprotective properties, making it a candidate for treating neurodegenerative disorders.

The role of fluorine atoms in pharmaceuticals cannot be overstated. Their presence can significantly alter the pharmacokinetic properties of a drug, including its solubility, metabolic stability, and distribution within the body. The fluoro-substituted phenyl ring in this compound is expected to contribute to these properties by enhancing its bioavailability and prolonging its half-life. Such enhancements are crucial for developing drugs that can be administered less frequently while maintaining therapeutic efficacy.

The amide group in the molecular structure also plays a pivotal role in determining the compound's behavior both in vitro and in vivo. Amides are common motifs in biologically active molecules due to their ability to form hydrogen bonds with polar groups on biological targets. This interaction can lead to strong binding affinity and prolonged residence time at the target site, which are desirable characteristics for any drug candidate.

As research continues to evolve, so do the tools available for drug discovery and development. High-throughput screening technologies have revolutionized the process by allowing researchers to test thousands of compounds against various biological targets rapidly. The compound described here has already been subjected to such screens, which have provided valuable insights into its potential applications.

The implications of these findings extend beyond academic research; they hold promise for patients who suffer from conditions currently lacking effective treatments. By targeting specific biological pathways with high precision, compounds like this one could offer new hope for managing diseases that are difficult to treat with existing medications.

In conclusion, (1S,3R)-3-Acetyl-N-[4-fluoro-3-(prop-2-enoylamino)phenyl]-2,2-dimethylcyclobutane-1-carboxamide (CAS No. 2361584-72-5) represents a significant step forward in pharmaceutical innovation. Its complex structure, characterized by functional groups such as acetyl and fluoro-substituted phenyl rings, along with its carefully designed stereochemistry, positions it as a promising candidate for further development into novel therapeutics.